Cas no 26535-32-0 (Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester)
26535-32-0 structure
Product Name:Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester
CAS No:26535-32-0
MF:C25H23O4P
MW:418.421488046646
CID:2661739
Update Time:2023-08-06
Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- QLWJSXCSZKAGJN-UHFFFAOYSA-N
- Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester
- Methyl 3,5-dioxo-2-(triphenylphosphoranylidene)hexanoate #
- 3,5-Dioxo-2-(triphenylphosphoranylidene)hexanoic acid methyl ester
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- Inchi: 1S/C25H23O4P/c1-19(26)18-23(27)24(25(28)29-2)30(20-12-6-3-7-13-20,21-14-8-4-9-15-21)22-16-10-5-11-17-22/h3-17H,18H2,1-2H3
- InChI Key: QLWJSXCSZKAGJN-UHFFFAOYSA-N
- SMILES: P(=C(C(=O)OC)C(CC(C)=O)=O)(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 30
- Rotatable Bond Count: 8
- Complexity: 625
- Topological Polar Surface Area: 60.4
Hexanoic acid, 3,5-dioxo-2-(triphenylphosphoranylidene)-, methyl ester Related Literature
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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